![molecular formula C15H19N5O2S B4753026 2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide](/img/structure/B4753026.png)
2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide
Overview
Description
2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide, also known as TAPI-1, is a small molecule inhibitor that has been widely used in scientific research. TAPI-1 is a potent inhibitor of tumor necrosis factor-α converting enzyme (TACE), which is a key enzyme involved in the processing of pro-inflammatory cytokines.
Mechanism of Action
2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide inhibits the activity of TACE by binding to its active site and blocking the processing of pro-inflammatory cytokines. TACE is a type I transmembrane metalloprotease that cleaves the membrane-bound precursor forms of various cytokines, releasing their soluble forms into the extracellular space. TACE is also involved in the shedding of various cell surface proteins, such as growth factors and adhesion molecules. Inhibition of TACE activity by this compound has been shown to reduce the shedding of these proteins and affect various signaling pathways.
Biochemical and Physiological Effects:
Inhibition of TACE activity by this compound has been shown to reduce the release of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β, and alleviate inflammation in various animal models of inflammatory diseases. This compound has also been shown to reduce the shedding of various cell surface proteins, such as growth factors and adhesion molecules, and affect various signaling pathways. This compound has been used to study the role of TACE in various physiological and pathological processes, such as wound healing, cancer, and cardiovascular diseases.
Advantages and Limitations for Lab Experiments
2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide is a potent inhibitor of TACE and has been widely used in scientific research to study the role of TACE in various physiological and pathological processes. This compound is relatively easy to synthesize and has good solubility in aqueous solutions. However, this compound has some limitations for lab experiments. This compound may have off-target effects on other metalloproteases, such as ADAM10 and ADAM17, which may affect the interpretation of experimental results. This compound may also have some cytotoxic effects on cells at high concentrations, which may limit its use in some experiments.
Future Directions
2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide has been widely used in scientific research to study the role of TACE in various physiological and pathological processes. However, there are still many unanswered questions about the mechanism of action and physiological effects of this compound. Future research directions may include:
1. Elucidating the crystal structure of TACE in complex with this compound to understand the molecular basis of TACE inhibition by this compound.
2. Studying the off-target effects of this compound on other metalloproteases, such as ADAM10 and ADAM17, to understand the specificity of this compound for TACE.
3. Investigating the cytotoxic effects of this compound on cells at high concentrations and exploring alternative inhibitors of TACE with better safety profiles.
4. Studying the role of TACE in various physiological and pathological processes, such as wound healing, cancer, and cardiovascular diseases, using this compound as a tool.
In conclusion, this compound is a potent inhibitor of TACE that has been widely used in scientific research to study the role of TACE in various physiological and pathological processes. This compound has good solubility in aqueous solutions and is relatively easy to synthesize. However, this compound has some limitations for lab experiments, such as off-target effects on other metalloproteases and cytotoxic effects on cells at high concentrations. Future research directions may include elucidating the crystal structure of TACE in complex with this compound, studying the off-target effects of this compound on other metalloproteases, investigating the cytotoxic effects of this compound on cells, and studying the role of TACE in various physiological and pathological processes.
Scientific Research Applications
2-[4-(4-methoxyphenyl)-1-piperazinyl]-N-1,3,4-thiadiazol-2-ylacetamide has been widely used in scientific research to study the role of TACE in various physiological and pathological processes. TACE is a key enzyme involved in the processing of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β. Inhibition of TACE activity by this compound has been shown to reduce the release of these cytokines and alleviate inflammation in various animal models of inflammatory diseases, such as rheumatoid arthritis, psoriasis, and colitis.
properties
IUPAC Name |
2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-(1,3,4-thiadiazol-2-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5O2S/c1-22-13-4-2-12(3-5-13)20-8-6-19(7-9-20)10-14(21)17-15-18-16-11-23-15/h2-5,11H,6-10H2,1H3,(H,17,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVYNNMPBMORBBX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)CC(=O)NC3=NN=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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